Cas no 1806007-11-3 (6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806007-11-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4870019
• Update Time: 2025-05-19

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-5-1-4(13)6(7(9)10)3(2-12)11-5/h1-2,7H,(H,11,13)
• InChI Key： HEQKUOQTLIMTRD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)F)=C(C=O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

Introduction to 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1806007-11-3)

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1806007-11-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and an aldehyde moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chloro group at the 6-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for further derivatization. Meanwhile, the difluoromethyl group at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. The hydroxy group at the 4-position and the aldehyde functionality at the 2-position provide additional reactivity, enabling diverse chemical transformations such as condensation reactions with amines or hydrazines to form Schiff bases or heterocyclic derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde has been investigated for its possible applications in treating various diseases, including cancer, inflammation, and infectious disorders. For instance, studies have demonstrated that pyridine-based compounds can modulate enzyme activity by inhibiting key targets such as kinases and proteases. The unique combination of substituents in this compound may contribute to its ability to interact with biological macromolecules in a specific manner.

One notable area of research involves the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The aldehyde group in 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde can participate in Schiff base formation with amino acid residues in kinase active sites, potentially leading to the development of novel inhibitors. Additionally, the electron-withdrawing nature of the chloro and difluoromethyl groups may enhance binding affinity by stabilizing negative charges on transition states during catalytic processes.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine derivatives are well-documented for their roles as herbicides, fungicides, and insecticides. The structural features of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, particularly the presence of electron-deficient aromatic rings and reactive functional groups, make it a promising candidate for designing new agrochemicals with improved efficacy and environmental safety.

Advances in computational chemistry have further enhanced the understanding of how this compound behaves in biological systems. Molecular docking studies have been employed to predict interactions between 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde and target proteins. These simulations have provided insights into binding modes and affinity predictions, guiding experimental efforts toward optimizing lead compounds for drug development. Furthermore, virtual screening techniques have been utilized to identify novel derivatives with enhanced pharmacological properties.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key synthetic strategies include chlorination reactions to introduce the chloro substituent, halogenation or fluorination methods to incorporate the difluoromethyl group, and oxidation processes to generate the aldehyde functionality. Catalytic hydrogenation or oxidation may also be employed to fine-tune regioselectivity and yield optimization. Recent advancements in green chemistry have encouraged researchers to explore sustainable synthetic routes that minimize waste and energy consumption.

The chemical reactivity of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde allows for further functionalization through various coupling reactions. For example, Suzuki-Miyaura cross-coupling can be used to introduce aryl groups at specific positions on the pyridine ring, expanding structural diversity. Additionally, condensation reactions with β-ketoesters or hydrazines can lead to formation of tetronic acids or hydrazones, respectively, which may exhibit distinct biological activities. Such modifications are essential for developing libraries of compounds for high-throughput screening (HTS) campaigns.

In conclusion,6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1806007-11-3) represents a structurally interesting compound with broad applications in pharmaceuticals and agrochemicals. Its unique combination of functional groups provides ample opportunities for synthetic manipulation and pharmacological exploration. As research continues to uncover new therapeutic targets and synthetic methodologies,6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde is likely to remain a key intermediate in the development of next-generation bioactive molecules.